![molecular formula C7H7NO3 B048882 3-Aminosalicylic acid CAS No. 570-23-0](/img/structure/B48882.png)
3-Aminosalicylic acid
Overview
Description
3-Aminosalicylic acid is a derivative of salicylic acid . It is a potential impurity in commercial preparations of 5-aminosalicylic acid . It can protect against apoptosis and reverse reductions in mitochondrial complex I activity and increases in reactive oxygen species (ROS) production induced by manganese in SK-N-MC cells when used at a concentration of 1 µM .
Synthesis Analysis
This compound is a building block that can be used to synthesize antimycin A 3 . It can also be used to synthesize 2-alkoxy-3-(arylaminomethylene)chroman-4-ones and 3-(aryliminomethyl)chromones by reacting with 3-formylchromones .Molecular Structure Analysis
The molecular formula of this compound is C7H7NO3 . Its molecular weight is 153.1354 .Chemical Reactions Analysis
This compound is suitable for solution phase peptide synthesis .Physical And Chemical Properties Analysis
This compound has a molecular weight of 153.14 . It is a powder or crystal in form . Its melting point is 240 °C (dec.) (lit.) .Scientific Research Applications
Pharmaceutical Research : 4-Aminosalicylic acid (PAS) is studied for its potential in antituberculosis drugs, focusing on salt and cocrystal formation in molecules with multiple hydrogen-bonding functionalities (Cherukuvada et al., 2013).
Inflammatory Diseases : Aminosalicylic acid conjugates of EDTA have shown promise as metal chelating anti-oxidants, potentially beneficial against inflammatory bowel diseases and possessing anti-cancer properties (Bailey et al., 2007).
Antioxidant Properties : Aminosalicylic acids, particularly the 4- and 5-amino derivatives, act as scavengers of singlet molecular oxygen, providing antioxidative protection, which is crucial for potential photo-oxidizable biological targets (Yppolito et al., 2002).
Treatment of Chronic Inflammatory Bowel Diseases : The radical scavenging ability of 5-Aminosalicylic acid is key to its therapeutic efficacy for chronic inflammatory bowel diseases (Fischer & Klotz, 1994).
Dosage Studies for Ulcerative Colitis : A study determined that the optimal dose of 5-aminosalicylic acid for active ulcerative colitis is 1.0 g three times daily (Kruis et al., 2003).
Chemical Derivatives for Therapeutics : New fatty acid derivatives of 5-aminosalicylic acid have been synthesized, showing moderate to significant improvements in bioactivity and greater binding affinities compared to the parent drug, indicating potential therapeutic applications (Yousefi et al., 2015).
Solubility Research : The solubility of 3-aminosalicylic acid in ethanol-water mixtures has been studied, providing essential information for its separation and purification (Moradi et al., 2020).
Chronic Enteritis Treatment : 5-Aminosalicylic acid has been found to be a significant and reliable treatment for chronic enteritis, showing better efficiency and lower incidence of adverse reactions compared to placebo (Xiaowan, 2013).
Bacteriostasis and Fluorescence Applications : 3-Formylsalicylic acid Schiff base derivatives show potential in antibacterial, bacteriostasis drug, and fluorescent fields, suggesting further development possibilities in fluorescence and magnetic material fields (Xiao-yan, 2012).
Analytical Chemistry : A high-performance liquid chromatographic method has been developed for the simultaneous determination of 5-aminosalicylic acid and related compounds in human endoscopic intestinal biopsy samples, suitable for pharmacological and clinical studies (Palumbo et al., 1995).
Mechanism of Action
Target of Action
3-Aminosalicylic acid, also known as 3-Amino-2-hydroxybenzoic acid, primarily targets Mycobacterium tuberculosis , the bacterium responsible for tuberculosis . The compound’s primary target within these bacteria is the enzyme pteridine synthetase . This enzyme plays a crucial role in the synthesis of folic acid, a vital component for bacterial growth and multiplication .
Mode of Action
This compound acts as a competitive antagonist to para-aminobenzoic acid (PABA), a substrate for pteridine synthetase . By binding to pteridine synthetase with greater affinity than PABA, this compound effectively inhibits the synthesis of folic acid . As bacteria are unable to use external sources of folic acid, this results in slowed cell growth and multiplication .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the folic acid synthesis pathway . By inhibiting this pathway, this compound disrupts the production of essential components for bacterial DNA synthesis and cell division . This leads to a bacteriostatic effect, preventing the multiplication of bacteria without destroying them .
Pharmacokinetics
The pharmacokinetics of this compound involve its absorption, distribution, metabolism, and excretion (ADME). The compound is readily absorbed, with more than 90% bioavailability . It is metabolized in the liver, primarily via acetylation . The majority of the drug and its metabolites are excreted in the urine . The serum half-life of the free drug is approximately one hour .
Result of Action
The primary result of this compound’s action is the inhibition of bacterial growth and multiplication . By disrupting folic acid synthesis, the compound prevents the bacteria from producing essential components for DNA synthesis and cell division . This leads to a bacteriostatic effect, effectively controlling the spread of the infection .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound’s acid-resistant coating is designed to protect against degradation in the stomach, ensuring that the drug is released gradually and high peak concentrations are avoided . Furthermore, the compound’s efficacy can be affected by the patient’s renal function, as the drug and its acetyl metabolite may accumulate in cases of renal impairment .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
3-Aminosalicylic acid is a strong basic compound . It is used as a building block in the synthesis of antimycin A 3 and can also be used to synthesize 2-alkoxy-3-(arylaminomethylene)chroman-4-ones and 3-(aryliminomethyl)chromones by reacting with 3-formylchromones .
Cellular Effects
Aminosalicylic acid is an anti-mycobacterial agent used with other anti-tuberculosis drugs for the treatment of all forms of active tuberculosis due to susceptible strains of tubercle bacilli . It is bacteriostatic against Mycobacterium tuberculosis, preventing the multiplication of bacteria without destroying them .
Molecular Mechanism
The molecular mechanism of action of this compound involves the inhibition of folic acid synthesis . The binding of para-aminobenzoic acid to pteridine synthetase acts as the first step in folic acid synthesis. This compound binds pteridine synthetase with greater affinity than para-aminobenzoic acid, effectively inhibiting the synthesis of folic acid .
Temporal Effects in Laboratory Settings
The two major considerations in the clinical pharmacology of aminosalicylic acid are the prompt production of a toxic inactive metabolite under acid conditions and the short serum half-life of one hour for the free drug .
Metabolic Pathways
This compound is involved in the metabolic pathway of folic acid synthesis . It inhibits this pathway by binding to pteridine synthetase with greater affinity than para-aminobenzoic acid .
Subcellular Localization
A related compound, PTGS2, has been found to be subcellularly located in the plasma membrane , which could provide some insights into the potential localization of this compound.
Properties
IUPAC Name |
3-amino-2-hydroxybenzoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7NO3/c8-5-3-1-2-4(6(5)9)7(10)11/h1-3,9H,8H2,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQGMRVWUTCYCST-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)N)O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90862215 | |
Record name | 3-Amino-2-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90862215 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | 3-Aminosalicylic acid | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0001972 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS No. |
570-23-0 | |
Record name | 3-Aminosalicylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=570-23-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Aminosalicylic acid | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000570230 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Aminosalicylic acid | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=285111 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3-Amino-2-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90862215 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-aminosalicylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.481 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-AMINOSALICYLIC ACID | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/WN7T1GM9RM | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | 3-Aminosalicylic acid | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0001972 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.